6-bromo-3-(4-phenylpiperazine-1-carbonyl)-2H-chromen-2-one

• IUPAC Name: 6-bromo-3-(4-phenylpiperazine-1-carbonyl)chromen-2-one
• InChI: InChI=1S/C20H17BrN2O3/c21-15-6-7-18-14(12-15)13-17(20(25)26-18)19(24)23-10-8-22(9-11-23)16-4-2-1-3-5-16/h1-7,12-13H,8-11H2
• InChI Key: IUZUFPNFTUEWRI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)C3=CC4=C(C=CC(=C4)Br)OC3=O
• Molecular Formula: C20H17BrN2O3
• Molecular Weight: 413.3 g/mol

Description

The compound “6-bromo-3-(4-phenylpiperazine-1-carbonyl)-2H-chromen-2-one” is a therapeutic compound that has been mentioned in patents. It is one of the compounds that are useful in the treatment of neurological disorders.

Scientific Research Applications

1. Synthesis Techniques and Chemical Properties

• The synthesis of compounds related to 6-bromo-3-(4-phenylpiperazine-1-carbonyl)-2H-chromen-2-one has been explored in studies focusing on microwave-assisted cyclization and other chemical reactions. These methods are used for the efficient production of benzo[c]chromen-6-ones and their analogues, which are valuable in various chemical applications (Dao, Ho, Lim, & Cho, 2018).

2. Applications in Catalysis

• Compounds like 6-bromo-3-(4-phenylpiperazine-1-carbonyl)-2H-chromen-2-one have been used in the synthesis of 4H-pyran derivatives, utilizing silica-bonded N-propylpiperazine sodium n-propionate as a catalyst. This showcases their role in facilitating chemical reactions, particularly in the synthesis of pyrans and pyrazoles (Niknam, Borazjani, Rashidian, & Jamali, 2013).

3. Antimicrobial Activity

• Research has indicated that derivatives of 6-bromo-3-(4-phenylpiperazine-1-carbonyl)-2H-chromen-2-one exhibit significant in vitro antimicrobial activity. This application is particularly relevant in the development of new antibacterial and antifungal agents (Ghashang, Mansoor, & Aswin, 2015).

4. Potential in Anticancer Research

• Some studies have explored the potential anticancer applications of related compounds, particularly through the synthesis of derivatives that display moderate cytotoxic activity against various cancer cell lines. This suggests a role for these compounds in the development of new anticancer therapies (Ambati, Gudala, Sharma, Penta, Reddy, Bomma, Janapala, & Pola, 2017).

5. Role in Drug Design and Pharmacology

• The structural properties of 6-bromo-3-(4-phenylpiperazine-1-carbonyl)-2H-chromen-2-one and its derivatives have been the subject of studies aimed at drug design. These compounds are often used in the synthesis of various pharmacologically active molecules, demonstrating their importance in medicinal chemistry (Mistry, Patel, Keum, & Kim, 2015).